(Z)-3-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C19H14FN3O3S/c1-22-17-13(20)6-3-7-14(17)27-19(22)21-18(26)11-4-2-5-12(10-11)23-15(24)8-9-16(23)25/h2-7,10H,8-9H2,1H3
• InChI Key: HWZQELHXXYNCDJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2SC1=NC(=O)C3=CC(=CC=C3)N4C(=O)CCC4=O)F
• Molecular Formula: C19H14FN3O3S
• Molecular Weight: 383.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a straightforward route to 1,4-dihydropyrrolo[3,2-b]pyrroles comprised of two electron-withdrawing quinoline or tetrazolo[1,5-a]quinoline scaffolds has been developed. The versatile multicomponent reaction affording 1,4-dihydropyrrolo[3,2-b]pyrroles combined with intramolecular direct arylation enables assembly of these products in just three steps from anilines with overall yields exceeding 30%.

Molecular Structure Analysis

The molecular structure of this compound is not explicitly mentioned in the retrieved sources.

Chemical Reactions Analysis

The chemical reactions involving this compound are not explicitly mentioned in the retrieved sources.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the retrieved sources.

Scientific Research Applications

Synthesis and Chemical Properties

Benzamide derivatives are frequently synthesized and studied for their chemical properties and potential as intermediates in the production of more complex molecules. Studies on the synthesis of benzamide derivatives often focus on optimizing reaction conditions, exploring new synthetic pathways, and understanding the structure-activity relationships (SAR) that govern their chemical behavior. For example, the synthesis of benzamide-based molecules with potential antipsychotic properties has been explored, highlighting the importance of these compounds in medicinal chemistry (Yang et al., 2016).

Biological Activity and Pharmaceutical Applications

Benzamide derivatives are also studied for their biological activities, including antimicrobial, antiviral, and antitumor properties. These compounds often serve as key scaffolds in the development of new pharmaceutical agents. For instance, research on substituted 2-aminobenzothiazoles derivatives has shown potential antimicrobial activity, indicating the utility of benzamide derivatives in addressing antimicrobial resistance (Anuse et al., 2019). Additionally, benzamide derivatives have been evaluated for their anti-inflammatory and analgesic properties, further demonstrating their pharmaceutical relevance (Abu‐Hashem et al., 2020).

Material Science and Environmental Applications

In material science, benzamide derivatives are explored for their potential in creating new materials with unique properties, such as fluorescence or magnetic responsiveness. The study of fluorescent sensors for metal ions based on benzimidazole and benzothiazole conjugated Schiff base highlights the application of benzamide derivatives in sensing and detection technologies (Suman et al., 2019). Moreover, benzamide-based compounds are investigated for environmental applications, such as the removal of heavy metals from industrial wastes, indicating their potential in environmental remediation efforts (Zargoosh et al., 2015).

Mechanism of Action

The mechanism of action of this compound is not explicitly mentioned in the retrieved sources.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the retrieved sources.

Future Directions

The future directions for the research and development of this compound are not explicitly mentioned in the retrieved sources.